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Compound of Interest

Compound Name: nutlin-3B

Cat. No.: B1258023 Get Quote

Introduction

Nutlin-3b is the inactive enantiomer of Nutlin-3a, a potent and selective inhibitor of the MDM2-

p53 protein-protein interaction.[1][2][3] While Nutlin-3a actively stabilizes the p53 tumor

suppressor protein, leading to cell cycle arrest and apoptosis, Nutlin-3b exhibits significantly

lower affinity for MDM2, with an IC50 value of 13.6 µM, approximately 150-fold less potent than

its active counterpart.[2][4][5] Consequently, Nutlin-3b does not significantly induce the p53

pathway and is primarily utilized as a negative control in experiments to ensure that the

observed cellular effects are specifically due to the inhibition of the MDM2-p53 interaction by

Nutlin-3a.[1][4][6]

Mechanism of Action (Contextual)
The tumor suppressor protein p53 is a critical regulator of cellular processes such as cell cycle

progression and apoptosis.[7] Its activity is negatively regulated by the E3 ubiquitin ligase

MDM2, which binds to p53, promoting its degradation.[8] The active enantiomer, Nutlin-3a,

disrupts this interaction, leading to p53 stabilization and the activation of downstream target

genes like p21 and MDM2, resulting in cell cycle arrest or apoptosis.[7][9][10][11] Nutlin-3b
serves as an ideal control because it does not effectively inhibit this interaction.[4][7]

Data Presentation
Solubility of Nutlin-3b Powder
The following table summarizes the solubility of Nutlin-3b in various common laboratory

solvents. It is important to use fresh, anhydrous solvents, as moisture can reduce the solubility,
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particularly in DMSO.[3][4]

Solvent Concentration
Molar Equivalent
(MW: 581.49 g/mol )

Notes

DMSO ≥ 100 mg/mL[3][4] ~171.97 mM

Use fresh, anhydrous

DMSO for best

results.[3][4]

~25 mg/mL (racemic)

[12]
~42.99 mM

~14 mg/mL[6] ~24.07 mM

Ethanol ~100 mg/mL[4][9] ~171.97 mM

~30 mg/mL (racemic)

[12]
~51.59 mM

~20 mg/mL[2][6] ~34.39 mM

Dimethyl Formamide

(DMF)

~30 mg/mL (racemic)

[12]
~51.59 mM

~14 mg/mL[6] ~24.07 mM

Water Insoluble[4][13] -

Ethanol:PBS (pH 7.2)
~0.12 mg/mL (1:7

ratio)[6]
~0.21 mM

First dissolve in

ethanol, then dilute

with PBS. Aqueous

solutions are not

recommended for

storage beyond one

day.[6][12]

~0.1 mg/mL (1:10

ratio)[12]
~0.17 mM

Storage Conditions for Nutlin-3b
Proper storage is crucial to maintain the stability and integrity of Nutlin-3b.
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Form Temperature Duration Notes

Solid Powder -20°C ≥ 3 years[3][4]
Can be stored for at

least 4 years.[2][6][12]

4°C 2 years[3][9]

Stock Solution in

Solvent
-80°C

6 months to 2 years[4]

[9][10]

Aliquot to avoid

repeated freeze-thaw

cycles.[4]

-20°C
1 month to 2 years[4]

[8][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Use
This protocol describes the preparation of a concentrated stock solution in DMSO, which is a

common solvent for in vitro cell-based assays.

Materials:

Nutlin-3b powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated balance and appropriate personal protective equipment (PPE)

Procedure:

Pre-weighing Preparation: Allow the Nutlin-3b vial to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of Nutlin-3b powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 5.815 mg of Nutlin-3b (Molecular Weight =
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581.49 g/mol ).

Dissolution: Add the weighed powder to a sterile tube. Add the calculated volume of fresh,

anhydrous DMSO. For 5.815 mg of powder, add 1 mL of DMSO to achieve a 10 mM

concentration.

Solubilization: Vortex the solution thoroughly to ensure the powder is completely dissolved. If

a precipitate is observed, the solution can be gently warmed in a 37°C water bath for

approximately 5 minutes.[8]

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials to minimize freeze-thaw cycles.[4] Store the aliquots at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 2 years).[4][9][10]

Protocol 2: Preparation of Formulations for In Vivo Use
For animal studies, Nutlin-3b must be formulated in a biocompatible vehicle. Below are

examples of formulations that can be prepared.

Example Formulation A: Suspension in 10% DMSO + 40% PEG300 + 5% Tween80 + 45%

Saline[9]

This formulation results in a clear solution.

Prepare a concentrated stock solution of Nutlin-3b in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation at ≥ 2.5 mg/mL, sequentially add and mix the

following components:

100 µL of the 25 mg/mL Nutlin-3b stock in DMSO.

400 µL of PEG300. Mix thoroughly.

50 µL of Tween-80. Mix thoroughly.
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450 µL of sterile saline. Mix until a clear solution is formed.

Example Formulation B: Suspension in 10% Ethanol + 90% Corn Oil[9]

This formulation also results in a clear solution.

Prepare a concentrated stock solution of Nutlin-3b in ethanol (e.g., 50 mg/mL).

To prepare 1 mL of the final formulation at 5 mg/mL, add 100 µL of the 50 mg/mL ethanol

stock solution to 900 µL of corn oil.

Mix thoroughly. Ultrasonication may be used to aid dissolution.

Visualizations
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Caption: The p53-MDM2 signaling pathway and the inhibitory role of Nutlins.

Experimental Workflow: Solubilization and Storage of
Nutlin-3b
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Caption: Workflow for preparing and storing Nutlin-3b stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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